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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608

A Comparative Guide to Supercritical CO2 and Traditional Aqueous Dyeing of Disperse
Orange 30

For researchers and professionals in textile science and sustainable technology, the quest for
environmentally benign and efficient dyeing processes is paramount. This guide provides a
detailed, data-driven comparison of supercritical carbon dioxide (scCO2) dyeing and traditional
aqueous dyeing methods for C.I. Disperse Orange 30 on polyester fabric.

Performance and Efficiency: A Quantitative
Comparison

The efficacy of a dyeing process is determined by its ability to yield a deep, even, and durable
coloration. The following table summarizes the key performance indicators for both scCO2 and
traditional aqueous dyeing of Disperse Orange 30.
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Performance Metric

.. . Traditional Aqueous
Supercritical CO2 Dyeing

Dyeing
Color Yield (K/S Value) 6.38[1] 5.25[1]
Colorfastness to Washing Grade 4-5[1][2] Good
Colorfastness to Rubbing
Grade 4-5[1] Good
(Dry/Wet)
Colorfastness to Light Grade 5-6[1] Fair to Good (approx. 4-5)

60-90 minutes (at dyeing

Dyeing Time 30-60 minutes[3][4]
temperature)[4]
High, with over 98% uptake )
_ _ Variable, dependent on
Dye Uptake reported for disperse dyes in

auxiliaries
general[5]

Environmental and Economic Impact

The textile industry is a major consumer of water and energy, and a significant producer of

wastewater.[3][6] Supercritical CO2 dyeing presents a paradigm shift in this regard.
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Impact Category

Supercritical CO2 Dyeing

Traditional Aqueous

Dyeing
) High (up to 200 liters per kg of
Water Consumption None[3][6] )
fabric)
_ High, containing residual dyes
Wastewater Generation None

and chemicals

Auxiliary Chemicals

Not required (e.qg., dispersants,
salts)[3]

Required (dispersants, pH

buffers, etc.)

Energy Consumption

Lower, due to elimination of

water heating and drying[6]

High, for heating water and
drying fabric

CO2 Emissions

Reduced (up to 40% reduction

in CO2 equivalent emissions)

Higher, due to greater energy

consumption

Dye and Solvent Recycling

CO2 is recycled (95%) and
residual dye can be

recovered[5]

Difficult and costly

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for research and development.

The following are representative procedures for both dyeing methods.

Supercritical CO2 Dyeing Protocol

This protocol is based on typical laboratory-scale scCO2 dyeing apparatus.

Apparatus: High-pressure dyeing vessel, CO2 cylinder, pressure pump, heating system, and

temperature and pressure controllers.

Procedure:

» A sample of polyester fabric is wrapped around a perforated stainless steel holder and

placed inside the dyeing vessel.[2]

o A pre-weighed amount of C.I. Disperse Orange 30 is placed at the bottom of the vessel.[2]
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The vessel is sealed and purged with gaseous CO2 to remove air.

Liquid CO2 is pumped into the vessel.

The vessel is heated to the dyeing temperature (e.g., 90-120°C).[7]

The pressure is raised to the desired level (e.g., 20-25 MPa) by pumping in more CO2.[1][7]

Dyeing is carried out for a specified duration (e.g., 30-60 minutes) with continuous stirring or
circulation of the supercritical fluid.[2]

After dyeing, the pressure is released, and the CO2 is vented through a separator to recover
any unused dye.

The dyed fabric is removed from the vessel. No rinsing or drying is required.

Traditional Aqueous Dyeing Protocol

This protocol is a standard high-temperature exhaust dyeing method for polyester.

Apparatus: Laboratory dyeing machine (e.qg., jet or beaker dyer), pH meter, and heating

system.

Procedure:

A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1).

A dispersing agent and a pH buffer (e.g., acetic acid to achieve pH 4.5-5.5) are added to the
water.

A dispersion of C.I. Disperse Orange 30 is prepared and added to the dyebath.

The polyester fabric is introduced into the dyebath at room temperature.

The temperature is raised to 120-130°C at a controlled rate (e.g., 2°C/minute).[4]

Dyeing is continued at this temperature for 60-90 minutes.[4]

The dyebath is cooled, and the fabric is removed.
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e The dyed fabric is rinsed thoroughly with water.

» Areduction clearing process is performed using a solution of sodium hydroxide and sodium
hydrosulfite to remove surface dye and improve fastness.

e The fabric is rinsed again and then dried.

Visualization of Experimental Workflows

The following diagrams illustrate the key steps in each dyeing process.

Place Fabric and Dye in Vessel

'

(Seal Vessel and Purge with COZ)

Gressurize and Heat to Supercritical Stata
(Dyeing in scCOZ)

@epressurize and Recover COZ/DyeD

End (Dyed Fabric)
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Caption: Supercritical CO2 Dyeing Workflow.

Grepare Aqueous Dyebath with Auxiliarie9

Gmmerse Fabric)
G—Ieat to Dyeing Temperature and Ho@
(Cool and Rinse)

(Reduction CIearingD

Final Rinse

End (Dyed Fabric)
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Caption: Traditional AqQueous Dyeing Workflow.

Dyeing Mechanisms: A Comparative Overview

The fundamental principles governing dye transfer differ significantly between the two methods.

Traditional Aqueous Dyeing

@ye Dispersed in Water with AuxiliarieHye Adsorbs onto Fiber SurfacHye Diffuses into Fiber at High Temperatu@

Supercritical CO2 Dyeing

Dye Dissolves in scCO2 scCO2 Transports Dye to FibeD—chCOZ Swells Polyester FibeD—bE)ye Diffuses into Swollen Fibea

Click to download full resolution via product page
Caption: Comparison of Dyeing Mechanisms.

In scCO2 dyeing, the supercritical fluid acts as both a solvent and a swelling agent for the
polyester fiber, facilitating rapid dye diffusion.[3] In contrast, traditional aqueous dyeing relies
on the dispersion of dye in water with the aid of chemicals, and diffusion into the fiber is
achieved through high temperatures.

Conclusion

Supercritical CO2 dyeing of Disperse Orange 30 on polyester offers significant advantages
over traditional aqueous methods. It provides superior or comparable color yield and fastness
properties while eliminating water consumption and wastewater discharge.[1][3] The process is
also more efficient in terms of time and energy.[4][6] While the initial investment in high-
pressure equipment is a consideration, the long-term environmental and operational benefits
position scCO2 dyeing as a key technology for a sustainable future in the textile industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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